Cas no 79140-31-1 (QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)-)

• Product Name: QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)-
• CAS No: 79140-31-1
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• MDL: MFCD00817927
• CID: 3525005
• PubChem ID: 812365
• Update Time: 2025-06-08

QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)-
• 4-METHYL-2-MORPHOLINOQUINOLINE
• 4-methyl-2-(morpholin-4-yl)quinoline
• 4-(4-methyl-2-quinolyl)morpholine;2,2,2-trifluoroacetic acid
• HMS2184E08
• SMR000117729
• 4-(4-methylquinolin-2-yl)morpholine;2,2,2-tris(fluoranyl)ethanoic acid
• 4-(4-methyl-2-quinolinyl)morpholine;2,2,2-trifluoroacetic acid
• Oprea1_818598
• 4-(4-methylquinolin-2-yl)morpholine;2,2,2-trifluoroacetic acid
• AKOS003192908
• CHEMBL1611515
• BDBM77619
• Bionet2_000447
• 79140-31-1
• CCG-282817
• SCHEMBL19051441
• 4N-538S
• HMS1365E07
• MLS000527255
• cid_46259334
• MFCD00817927
• Oprea1_620907
• 4-Methyl-2-morpholin-4-yl-quinoline
• AB00088713-01
• VU0023528-4
• 4-(4-methylquinolin-2-yl)morpholine

• MDL： MFCD00817927
• Inchi： 1S/C14H16N2O/c1-11-10-14(16-6-8-17-9-7-16)15-13-5-3-2-4-12(11)13/h2-5,10H,6-9H2,1H3
• InChI Key： WCPAHVWKDJNTDJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C)C3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 228.126263138Da
• Monoisotopic Mass: 228.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)-

QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- (CAS No. 79140-31-1): A Comprehensive Overview

QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 79140-31-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- consists of a fused benzene and pyridine ring system, with a methyl group at the 4-position and a morpholine substituent at the 2-position. This unique arrangement imparts distinct chemical and pharmacological properties to the compound. The presence of the morpholine ring enhances its solubility and bioavailability, making it an attractive scaffold for drug design. Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline derivatives. The structural motif of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways associated with disease progression.

One of the most compelling aspects of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- is its potential application in oncology research. Quinoline derivatives have long been recognized for their antitumor properties, and the introduction of the morpholine group further enhances their efficacy. Studies have shown that derivatives of this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle regulation. Additionally, the morpholine moiety may contribute to improved pharmacokinetic profiles, including enhanced stability and reduced toxicity.

The pharmacological activity of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- has also been explored in the context of neurodegenerative disorders. Emerging evidence suggests that quinoline-based compounds may have neuroprotective effects by mitigating oxidative stress and inflammation in neural tissues. The morpholine substituent is believed to play a crucial role in these mechanisms by facilitating better penetration across the blood-brain barrier. This opens up new avenues for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- has shown promise in antimicrobial applications. The unique structural features of this compound enable it to interact with bacterial enzymes and disrupt essential metabolic pathways. Research indicates that derivatives of this molecule can exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

The synthesis of QUINOLINE, 4-METHYL-2-(4-MORPHOLINYL)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial applications. Techniques such as catalytic hydrogenation and nucleophilic substitution reactions are commonly used to construct the desired molecular framework.

The chemical properties of QUINOLINE, 4-METHYL-2-(4-MORPHOLINyl)-, including its solubility, stability, and reactivity, have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies provide valuable insights into how the compound behaves under different conditions and how it interacts with biological targets.

In conclusion, QUINOLINE, 4-METHYL-2-(4-MORPHOLINyl)- (CAS No. 79140-31-1) represents a fascinating subject of research due to its unique structural features and diverse biological activities. Its potential applications in oncology, neurodegenerative diseases, antimicrobial therapy, and other areas make it a compelling candidate for further investigation. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that this compound will play a significant role in the development of novel therapeutic agents.